5-[(3-bromophenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H21BrN4OS/c1-11-5-4-8-22(10-11)15(13-6-3-7-14(19)9-13)16-17(24)23-18(25-16)20-12(2)21-23/h3,6-7,9,11,15,24H,4-5,8,10H2,1-2H3
• InChI Key: XYBPPAZJPNCVJB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(C2=CC(=CC=C2)Br)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C18H21BrN4OS
• Molecular Weight: 421.4 g/mol

Description

The compound contains several functional groups including a triazole, thiazole, and piperidine ring, which are common structures in many pharmaceutical compounds. The presence of these functional groups suggests that the compound could have potential biological activity, although the specific activity would depend on the exact configuration and other factors.

Molecular Structure Analysis

The compound contains a triazole and a thiazole ring, which are five-membered rings containing multiple heteroatoms. These rings are often involved in pi stacking and hydrogen bonding interactions in biological systems. The compound also contains a piperidine ring, which is a six-membered ring containing one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on factors such as its exact structure, the presence of any chiral centers, and its overall polarity.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells. Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest . The compound’s interaction with CDK2 also induces apoptosis within cells .

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle regulation pathway. CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, the compound prevents this transition, causing cell cycle arrest .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib (IC 50: 144, 176 and 19 nM, respectively) .

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, determination of its physical and chemical properties, and investigation of its potential biological activity.